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Compound of Interest

Compound Name: 3-Pentanone

Cat. No.: B124093 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility characteristics of 3-
Pentanone (also known as diethyl ketone) in aqueous and organic media. The information

presented herein is intended to support research, development, and formulation activities

where 3-Pentanone is utilized as a solvent or chemical intermediate.

Executive Summary
3-Pentanone is a colorless liquid ketone with a characteristic acetone-like odor.[1][2][3] Its

molecular structure, featuring a polar carbonyl group flanked by two ethyl groups, dictates its

solubility profile. It exhibits limited but significant solubility in water and is miscible with a wide

range of common organic solvents.[1][2][3][4][5] This dual solubility characteristic makes it a

versatile solvent in various industrial and laboratory applications, including in the manufacturing

of paints and as a precursor for vitamin E.[1][2][6] Understanding its quantitative solubility in

different solvent systems is critical for process optimization, formulation development, and

safety assessments.

Solubility Data
The solubility of 3-Pentanone has been determined in both water and various organic solvents.

The following tables summarize the available quantitative and qualitative data.

Solubility in Water
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3-Pentanone is moderately soluble in water.[1][5] Its aqueous solubility is inversely

proportional to temperature, a characteristic typical for many organic liquids where the

dissolution process is exothermic.

Temperature
(°C)

Solubility (
g/100 g water)

Solubility (
g/100 mL
water)

Molarity
(mol/L)

Reference

0 8.2 - ~0.95 [7]

20 - 5.0 ~0.58 [1]

20 - 4.7 ~0.55 [6]

25 5.2 3.9 ~0.45 [7][8]

80 3.7 - ~0.43 [7]

Note: Molarity is calculated based on the density of water at the specified temperature and the

molar mass of 3-Pentanone (86.13 g/mol ).

Solubility in Organic Solvents
3-Pentanone is generally miscible with most common organic solvents, a consequence of its

ability to engage in dipole-dipole interactions and London dispersion forces with other organic

molecules.

Solvent Solubility/Miscibility Reference

Ethanol Miscible [4][6][8]

Diethyl Ether Miscible [4][6][8]

Carbon Tetrachloride Soluble [7][8]

Experimental Protocols
The determination of solubility is a fundamental experimental procedure in chemistry. The

following sections detail standardized methodologies for quantifying the solubility of a liquid like
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3-Pentanone.

Determination of Water Solubility (Flask Method - OECD
105)
This method is suitable for determining the water solubility of substances with solubilities above

10⁻² g/L.

Principle: A saturated solution is prepared by agitating an excess amount of the test substance

(3-Pentanone) with water at a constant temperature. The concentration of 3-Pentanone in the

aqueous phase is then determined by a suitable analytical method.

Apparatus:

Constant temperature bath or shaker

Glass flasks or vials with tight-fitting caps

Centrifuge (if necessary for phase separation)

Analytical instrument for quantification (e.g., Gas Chromatography with Flame Ionization

Detector - GC-FID)

Standard laboratory glassware

Procedure:

Preparation: Add an excess amount of 3-Pentanone to a flask containing a known volume of

deionized water. The excess is crucial to ensure saturation.

Equilibration: Seal the flask and place it in a constant temperature bath, typically set at 20 ±

0.5 °C. Agitate the mixture for a sufficient period (e.g., 24-48 hours) to allow the system to

reach equilibrium. Preliminary tests can determine the necessary equilibration time.

Phase Separation: After equilibration, cease agitation and allow the flask to stand in the

constant temperature bath for several hours to permit the separation of the aqueous and

organic phases. If necessary, centrifugation can be used to facilitate a clean separation.
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Sampling: Carefully extract a sample from the center of the aqueous phase, ensuring no

undissolved droplets of 3-Pentanone are included.

Quantification: Analyze the concentration of 3-Pentanone in the sampled aqueous solution

using a pre-calibrated analytical method, such as GC-FID.

Replicate and Report: The experiment should be performed in at least duplicate. The

solubility is reported as the average mass concentration (e.g., in g/L) at the specified

temperature.

Determination of Miscibility in Organic Solvents
This protocol provides a qualitative and semi-quantitative method for assessing the miscibility

of 3-Pentanone with other organic liquids.

Principle: Miscibility is determined by visually inspecting for the presence of a single

homogeneous phase after mixing the two liquids in various proportions.

Apparatus:

Graduated cylinders or volumetric pipettes

Test tubes or vials with stoppers

Vortex mixer (optional)

Procedure:

Preparation: In a series of clean, dry test tubes, prepare mixtures of 3-Pentanone and the

test solvent at various volume/volume ratios (e.g., 1:9, 1:1, 9:1).

Mixing: Stopper the test tubes and shake vigorously for 30-60 seconds. A vortex mixer can

be used to ensure thorough mixing.

Observation: Allow the mixtures to stand and observe them against a well-lit background.

Miscible: The mixture remains a single, clear, homogeneous liquid phase.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b124093?utm_src=pdf-body
https://www.benchchem.com/product/b124093?utm_src=pdf-body
https://www.benchchem.com/product/b124093?utm_src=pdf-body
https://www.benchchem.com/product/b124093?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immiscible: The mixture separates into two distinct liquid layers.

Partially Miscible: The liquids may form a single phase at some ratios but separate into

two phases at others.

Reporting: Report the results as "miscible," "immiscible," or "partially miscible" for each

solvent tested. For partially miscible systems, the approximate composition range of

miscibility can be noted.

Visualizations
The following diagrams illustrate the solubility relationships and a typical experimental workflow

for solubility determination.
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Caption: Logical relationship of 3-Pentanone's solubility characteristics.
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Caption: Experimental workflow for quantitative solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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